Cas no 129009-83-2 (15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo-)
129009-83-2 structure
Product Name:15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo-
CAS No:129009-83-2
MF:C20H37N5O10
MW:507.535285711288
CID:155016
PubChem ID:60806
Update Time:2025-04-19
15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo-
- 15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-...
- 2-[bis[2-[carboxymethyl-[2-(2-methoxyethylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid
- VERSETAMIDE
- mp1196
- UNII-N78PI4C683
- N,N-Bis[2-[[(Carboxymethyl)[(2-methoxyethyl)carbamoyl]methyl]amino]ethyl]glycine
- MP 1196
- SCHEMBL2109367
- 2-Oxa-5,8,11,14-tetraazahexadecan-16-oic acid, 8,11-bis(carboxymethyl)-14-(2-((2-methoxyethyl)amino)-2-oxoethyl)-6-oxo-
- 129009-83-2
- VERSETAMIDE [INN]
- D06292
- N,N-Bis(2-((carboxymethyl)(((2-methoxyethyl)carbamoyl)methyl)amino)ethyl)glycine
- NS00040672
- DTXSID00156031
- MP-1196
- N78PI4C683
- Q27284665
- Versetamide [USAN:INN]
- N,N-Bis[2-[(carboxymethyl)[[(2-methoxyethyl)carbamoyl]methyl]amino]ethyl]glycine
- VERSETAMIDE [II]
- Versetamide (USAN/INN)
- CHEBI:177768
- AKOS015896622
- VERSETAMIDE [USAN]
- CHEMBL1615772
-
- Inchi: 1S/C20H37N5O10/c1-34-9-3-21-16(26)11-24(14-19(30)31)7-5-23(13-18(28)29)6-8-25(15-20(32)33)12-17(27)22-4-10-35-2/h3-15H2,1-2H3,(H,21,26)(H,22,27)(H,28,29)(H,30,31)(H,32,33)
- InChI Key: AXFGWXLCWCNPHP-UHFFFAOYSA-N
- SMILES: OC(CN(CCN(CC(=O)O)CC(NCCOC)=O)CCN(CC(=O)O)CC(NCCOC)=O)=O
Computed Properties
- Exact Mass: 507.25400
- Monoisotopic Mass: 507.254042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 35
- Rotatable Bond Count: 22
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198
- XLogP3: -9.3
Experimental Properties
- Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 809.3°Cat760mmHg
- Flash Point: 443.2°C
- Refractive Index: 1.536
- Solubility: Extremely soluble (1000 g/l) (25 º C),
- PSA: 198.28000
- LogP: -2.54680
15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo- Related Literature
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